Methyl 2-[2-(4-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate

Specification

• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: methyl 2-[2-(4-cyanophenyl)-3-oxo-1H-pyrazol-4-yl]acetate
• Standard InChI: InChI=1S/C13H11N3O3/c1-19-12(17)6-10-8-15-16(13(10)18)11-4-2-9(7-14)3-5-11/h2-5,8,15H,6H2,1H3
• Standard InChI Key: KFHYDBQGUKTTJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CNN(C1=O)C2=CC=C(C=C2)C#N

Introduction

Methyl 2-[2-(4-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate is a synthetic organic compound belonging to the pyrazole class. It is characterized by its molecular formula, C13H11N3O3, and CAS number 5738-92-1. This compound is a derivative of pyrazole, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of a 4-cyanophenyl group and an acetate moiety attached to the pyrazole ring makes it a complex molecule with potential applications in various fields, including pharmaceuticals and materials science.

Synthesis and Applications

In terms of applications, pyrazole derivatives are known for their biological activities, including antimicrobial and anti-inflammatory properties. While specific applications of Methyl 2-[2-(4-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate are not detailed, its structural features suggest potential uses in pharmaceutical research or as an intermediate in the synthesis of more complex molecules.

Suppliers and Availability

Methyl 2-[2-(4-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate is available from specialty chemical suppliers like Parchem, which offers this compound as part of its product portfolio. For detailed specifications and pricing, contacting the supplier directly is recommended.